![molecular formula C19H12BrF2N5O2 B10927138 4-bromo-3,5-bis(4-fluorophenyl)-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole](/img/structure/B10927138.png)
4-bromo-3,5-bis(4-fluorophenyl)-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
Overview
Description
- This compound has been studied for its potential biological activities and industrial applications.
4-bromo-3,5-bis(4-fluorophenyl)-1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole: is a complex organic compound with a unique structure. Let’s break it down:
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism of action for this compound depends on its specific application.
- In drug development, it may interact with specific protein targets, affecting cellular processes.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C19H12BrF2N5O2 |
|---|---|
Molecular Weight |
460.2 g/mol |
IUPAC Name |
4-bromo-3,5-bis(4-fluorophenyl)-1-[(3-nitropyrazol-1-yl)methyl]pyrazole |
InChI |
InChI=1S/C19H12BrF2N5O2/c20-17-18(12-1-5-14(21)6-2-12)24-26(11-25-10-9-16(23-25)27(28)29)19(17)13-3-7-15(22)8-4-13/h1-10H,11H2 |
InChI Key |
NWFKVRLWAAXUET-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C(=NN2CN3C=CC(=N3)[N+](=O)[O-])C4=CC=C(C=C4)F)Br)F |
Origin of Product |
United States |
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